N-(2-acrylamidoethyl)isonicotinamide

• IUPAC Name: N-[2-(prop-2-enoylamino)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C11H13N3O2/c1-2-10(15)13-7-8-14-11(16)9-3-5-12-6-4-9/h2-6H,1,7-8H2,(H,13,15)(H,14,16)
• InChI Key: MRXBHELUUZBTPO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCNC(=O)C1=CC=NC=C1
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

“N-(2-acrylamidoethyl)isonicotinamide” is a chemical compound. It’s a derivative of isonicotinamide, which is the amide form of isonicotinic acid.

Scientific Research Applications

Supramolecular Synthesis and Materials

N-(2-acrylamidoethyl)isonicotinamide has been utilized in supramolecular synthesis, particularly in the formation of Cu(II) complexes. These complexes demonstrate the ability of N-(2-acrylamidoethyl)isonicotinamide to interact with various inorganic building blocks, forming inorganic–organic hybrid materials with consistent supramolecular motifs like infinite 1-D chains. This characteristic underscores its utility in creating diverse materials with potential applications in various fields (Aakeröy et al., 2003).

Crystal Engineering and Pharmaceutical Co-Crystals

In crystal engineering, N-(2-acrylamidoethyl)isonicotinamide has been shown to assemble into unique structures like a triple helix architecture. Its ability to form stable heterosynthons has been exploited in synthesizing co-crystals of barbiturate drugs, demonstrating its relevance in pharmaceutical co-crystal formation (Reddy et al., 2006).

Polymerization and Drug Delivery

The controlled room-temperature RAFT polymerization of N-isopropylacrylamide, a derivative of N-(2-acrylamidoethyl)isonicotinamide, highlights its significance in polymer science. This polymerization process is crucial for creating thermoresponsive polymers used in drug delivery systems (Convertine et al., 2004).

Bioengineering Applications

N-(2-acrylamidoethyl)isonicotinamide derivatives like poly(N-isopropyl acrylamide) have been widely used in bioengineering, especially for the nondestructive release of biological cells and proteins. These applications include cell sheet engineering, tissue transplantation, and the study of bioadhesion (Cooperstein & Canavan, 2010).

Hydrogel Formation

Research has shown the efficient hydrogel formation abilities of derivatives of N-(2-acrylamidoethyl)isonicotinamide, like N-(4-pyridyl)isonicotinamide. The formation of hydrogels over a wide range of concentrations indicates potential applications in areas requiring gel-like materials (Kumar et al., 2004).

Synthesis of Novel Complexes

N-(2-acrylamidoethyl)isonicotinamide has been used to synthesize novel complexes with potential antitumor properties. Its interaction with metals like Pd and Pt to form new complexes highlights its potential in medicinal chemistry (Fedorov et al., 2001).

Corrosion Inhibition

Acrylamide derivatives have shown effectiveness as corrosion inhibitors for metals like copper. This illustrates the potential of N-(2-acrylamidoethyl)isonicotinamide derivatives in industrial applications related to corrosion prevention (Abu-Rayyan et al., 2022).